![molecular formula C10H14N5O7P B3051106 5'-Adenylic acid, dilithium salt (8CI,9CI) CAS No. 31077-38-0](/img/structure/B3051106.png)
5'-Adenylic acid, dilithium salt (8CI,9CI)
Overview
Description
5'-Adenylic acid, dilithium salt (8CI,9CI) is a nucleotide that plays a vital role in various biochemical processes, including energy metabolism and signal transduction. It is commonly known as adenosine monophosphate or AMP.
Scientific Research Applications
1. Chemical Synthesis and Structural Analysis
5'-Adenylic acid, dilithium salt, plays a significant role in chemical synthesis and structural analysis. The dilithium salt of different acids has been studied for its ability to react regioselectively or form specific structures. For instance, the dilithium salt (5) formed by lithiating 2-methyl-3-thiophenecarboxylic acid (4) with lithium diisopropylamide (LDA) is used to produce regioselectively 2-alkyl-3-thiophenecarboxylic acids (Su Hui-Wen et al., 1989). Similar studies have been conducted with other dilithium salts, emphasizing their utility in forming structurally significant compounds (M. Figueredo et al., 1982), (Marta Figueredo et al., 1987).
2. Enhancing Lithium-ion Battery Performance
The dilithium salt of 5'-Adenylic acid can enhance the performance and safety of lithium-ion batteries. A study showed that a 3,4-dihydroxybenzoic acid dilithium salt, as a cathode additive, can offset lithium loss, resulting in safer and greener batteries (Dapeng Wang et al., 2019).
3. Development of Green Energy Solutions
In the context of sustainable energy solutions, the dilithium salt of 5'-Adenylic acid has been explored for its unique electrochemical properties. For example, dilithium (2,5-dilithium-oxy)-terephthalate salt exhibits remarkable electrochemical performance as a lithiated cathode material and also behaves as an oxygen scavenger, indicating its potential in self-recharging Li cells and as a "Li/O2 fuel cell" (S. Renault et al., 2013).
properties
IUPAC Name |
dilithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N5O7P.2Li/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUSBEJQHUFVMSO-IDIVVRGQSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Li+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])[O-])O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[Li+].[Li+].C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])[O-])O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Li2N5O7P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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